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Compound of Interest

Compound Name: Albicanol

Cat. No.: B1665692 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Albicanol

Introduction
Albicanol is a drimane-type sesquiterpenoid, a class of organic compounds naturally occurring

in various organisms, including liverworts such as Diplophyllum albicans and Diplophyllum

taxifolium, as well as fungi and marine life.[1] This technical guide provides a comprehensive

overview of the physical and chemical properties of Albicanol, its biological activities, and

relevant experimental methodologies. The information is intended for researchers, scientists,

and professionals in the field of drug development and natural product chemistry.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of Albicanol are summarized in the

tables below. This data is crucial for its handling, characterization, and application in research

and development.
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Property Value Source

Molecular Formula C₁₅H₂₆O [1][2][3][4][5]

Molecular Weight 222.37 g/mol [1][2][3][4]

Exact Mass 222.1984 g/mol [3]

CAS Number 54632-04-1 [3][5]

IUPAC Name

[(1S,4aS,8aS)-5,5,8a-trimethyl-

2-methylidene-3,4,4a,6,7,8-

hexahydro-1H-naphthalen-1-

yl]methanol

[1][4]

Appearance
Not explicitly stated in the

provided results.

Melting Point -66.3 °C [6]

Boiling Point 169.0 °C [6]

Computed and Physicochemical Properties
Property Value Source

ALogP 3.7775 [4]

XLogP3 4.1 [1]

Polar Surface Area 20.23 Å² [1][4]

Rotatable Bonds 1 [4]

Hydrogen Bond Acceptors 1 [4]

Hydrogen Bond Donors 1 [4]

Heavy Atoms 16 [4]

Elemental Analysis
C: 81.02%, H: 11.79%, O:

7.19%
[3]

Solubility
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While specific quantitative solubility data for Albicanol in various solvents is not readily

available, its chemical structure as a sesquiterpenoid alcohol suggests it is likely soluble in

nonpolar organic solvents and less soluble in polar solvents like water.[7][8] Generally, long-

chain alcohols exhibit increased solubility in nonpolar organic solvents.[7]

Spectral Data
Spectroscopic methods are essential for the structural elucidation and identification of

Albicanol.

Spectroscopic Technique Description

¹H NMR

¹H NMR data for (+)-Albicanol has been

reported and is available in the literature, though

specific peak assignments are not detailed in

the provided search results.[9]

¹³C NMR
¹³C NMR data is also available and has been

used for the structural confirmation of Albicanol.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the

molecular weight and fragmentation pattern of

Albicanol, confirming its molecular formula.[10]

[11]

Infrared (IR) Spectroscopy

IR spectroscopy helps in identifying the

functional groups present in Albicanol, such as

the hydroxyl (-OH) group.[10][11]

Experimental Protocols
Extraction and Purification from Natural Sources
(General Methodology)
A general procedure for the extraction and purification of sesquiterpenoids like Albicanol from

plant material involves the following steps. This is a generalized protocol as a specific one for

Albicanol was not found.
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Extraction: The dried and powdered plant material is subjected to extraction with an organic

solvent, typically methanol, ethanol, or chloroform, using methods like maceration, Soxhlet

extraction, or ultrasonic-assisted extraction.[12][13]

Solvent Removal: The crude extract is concentrated under reduced pressure to remove the

solvent.[14]

Fractionation: The concentrated extract is then fractionated using techniques like liquid-liquid

extraction or solid-phase extraction (SPE) to separate compounds based on their polarity.

[12][15]

Chromatographic Purification: The fractions containing the target compound are further

purified using column chromatography (e.g., silica gel chromatography) with a suitable

solvent system.[12] High-performance liquid chromatography (HPLC) can be used for final

purification to obtain high-purity Albicanol.
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Generalized workflow for the extraction and purification of Albicanol.
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Total Synthesis of (+)-Albicanol
Several total syntheses of (+)-Albicanol have been reported. One notable approach starts

from the optically active bicyclic diol.[16] A key step in this synthesis was a modified Wittig

methylenation of a silyloxy ketone, which significantly improved the overall yield.[16] Another

enantioselective total synthesis begins with the (+)-Wieland–Miescher ketone, with a key step

involving a highly diastereoselective intramolecular [3 + 2] dipolar cycloaddition reaction.[17]
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Key steps in the total synthesis of (+)-Albicanol.

Biological Activity and Signaling Pathways
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Albicanol has demonstrated a range of biological activities, making it a compound of interest

for further investigation.

Cytotoxicity: Albicanol has shown cytotoxic effects against certain cancer cell lines.[2] For

instance, it exhibited an IC₅₀ of 24.14 µM against MCF7 (human breast adenocarcinoma)

cells.[2]

Antioxidant Activity: It is described as a sesquiterpenoid with potent antioxidant properties.[2]

Antagonistic Activity against Heavy Metal Toxicity: Albicanol has shown antagonistic effects

against heavy metal toxicity.[2]

Antifungal and Antifeedant Activities: It also exhibits antifungal and fish antifeedant

properties.[1]

Modulation of the p53 Signaling Pathway
Research has indicated that Albicanol can suppress profenofos-induced genotoxicity in grass

carp hepatocytes by modulating oxidative stress and the p53 axis.[2] Profenofos, an

organophosphate pesticide, can induce DNA damage. Albicanol appears to counteract this by

influencing the p53 signaling pathway, which is a critical regulator of cell cycle arrest, DNA

repair, and apoptosis in response to cellular stress.
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Modulation of the p53 pathway by Albicanol in response to genotoxicity.

Conclusion
Albicanol is a biologically active sesquiterpenoid with well-defined physical and chemical

properties. Its cytotoxic, antioxidant, and genoprotective activities, particularly through the

modulation of key signaling pathways like p53, highlight its potential for further research in drug

discovery and development. The established methods for its total synthesis and the general

protocols for its extraction provide a solid foundation for obtaining this compound for further

studies. This guide serves as a valuable technical resource for scientists working with

Albicanol and other related natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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